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Compound Name: Eriochrome Black A

Cat. No.: B15553176 Get Quote

Eriochrome Black T: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the physical and chemical properties of

Eriochrome Black T (EBT), a prominent azo dye and complexometric indicator. It details its

core characteristics, experimental applications, and underlying chemical principles, serving as

a critical resource for laboratory and research professionals.

Core Chemical and Physical Properties
Eriochrome Black T, scientifically known as sodium 1-(1-hydroxy-2-naphthylazo)-6-nitro-2-

naphthol-4-sulfonate, is a versatile organic compound widely utilized in analytical chemistry.[1]

Its primary application is as an indicator in complexometric titrations for the determination of

metal ion concentrations, most notably in measuring water hardness.[2][3]

Physical Properties

Eriochrome Black T is a brownish-black to black solid powder, often with a faint metallic sheen,

and is odorless.[1][4]
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Property Value References

Appearance

Brownish-black to black

powder with a faint metallic

sheen

[1][4][5]

Molecular Formula C₂₀H₁₂N₃NaO₇S [1][5]

Molecular Weight 461.38 g/mol [1][6]

Melting Point >360 °C [7]

Odor Odorless [1][5]

Specific Gravity 1.109 [6][8]

Chemical Properties

The functionality of EBT as an indicator is intrinsically linked to its chemical properties,

particularly its solubility, pH-dependent behavior, and spectral characteristics.

Property Value / Description References

CAS Number 1787-61-7 [4][8]

Synonyms
Mordant Black 11, Solochrome

Black T, Fast Chrome Black T
[1][5]

pKa₁ 6.2 - 6.3 [8][9]

pKa₂ 11.5 - 11.55 [8][9]

pH (10g/L solution) 3.7 (at 20°C) [6][8]

Stability

Stable under standard

conditions. Sensitive to light

and moisture. Aqueous

solutions are stable for only a

few days.

[8][9][10][11]

Incompatibilities
Strong oxidizing agents, strong

reducing agents.
[8][9][12]
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Solubility

Solvent Solubility References

Water 50 g/L (at 20°C) [1][8]

Ethanol Soluble / Moderately Soluble [1][5][13]

Methanol Soluble [8]

Acetone
Slightly Soluble / Limited

Solubility
[1][8]

Common Organic Solvents Insoluble [5]

Spectral Data

Parameter Wavelength Conditions References

λmax 566 - 567 nm
In aqueous ethanol

solution
[14][15]

λmax 612 - 616 nm In buffer at pH 10.0 [6][8]

λmax 485 nm

Product of reaction

with diazotized

sulfanilamides

[16]

Mechanism of Action and Chemical Behavior
Eriochrome Black T functions as both a metal-ion indicator and an acid-base indicator.[17] Its

color is dependent on the pH of the solution and the presence of metal ions.

pH Dependency: The color of EBT changes with pH. In its deprotonated form (at pH > 6.3), it

is blue.[3] At a pH below 6.3, it takes on a red color.

Metal Ion Complexation: In the presence of divalent metal ions like calcium (Ca²⁺) and

magnesium (Mg²⁺) at a buffered pH of approximately 10, EBT forms a wine-red complex.[2]
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[3][18] This complex is less stable than the complex formed between the metal ions and a

chelating agent like EDTA.[17]

The following diagram illustrates the pH-dependent color changes of free Eriochrome Black T.

H₂In⁻ (Red) HIn²⁻ (Blue)pH > 6.3 In³⁻ (Orange-Red)pH > 11.5

Click to download full resolution via product page

Caption: pH-dependent forms and colors of Eriochrome Black T.

During a complexometric titration with EDTA, the titrant first reacts with any free metal ions. At

the endpoint, EDTA displaces the metal ions from the EBT-metal complex, causing the solution

to revert from wine-red to the blue color of the free indicator.[2][3]

Start of Titration (pH 10)

Endpoint

M-EBT Complex (Wine-Red)

M-EDTA Complex (Colorless)

+ EDTA

Free EBT (Blue)EDTA displaces M²⁺

Free M²⁺ Ions + EDTA

Click to download full resolution via product page

Caption: Mechanism of EBT as an indicator in EDTA titration.

Experimental Protocols
3.1 Preparation of Eriochrome Black T Indicator Solution
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The stability of EBT in aqueous solutions is limited, making freshly prepared solutions

preferable.[9]

Method 1: 0.5% (w/v) Solution in Ethanol[19]

Materials:

Eriochrome Black T powder

Hydroxylamine hydrochloride powder

Ethanol (95% or medical grade)

100 mL Beaker

Precision scale

Stirring rod

Dropper or reagent bottle for storage

Procedure:

Weigh 0.5 g of Eriochrome Black T powder and place it into the 100 mL beaker.

Add 2.0 g of hydroxylamine hydrochloride to the beaker. This is often added to inhibit the

oxidation of the dye.

Add a small amount of ethanol and stir with the glass rod until the powders are completely

dissolved.

Dilute the solution with ethanol up to the 100 mL mark.

Mix thoroughly and transfer to a labeled dropper or reagent bottle for storage. The solution

is typically stable for several weeks.[19]

Method 2: Indicator-Salt Mixture For applications where a solid indicator is preferred for

stability, a 1% trituration can be prepared.
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Procedure:

Grind 0.1 g of Eriochrome Black T with 9.9 g of sodium chloride (NaCl) using a mortar and

pestle until a homogeneous mixture is obtained.

Store in a tightly sealed, dry container.

3.2 Complexometric Titration for Water Hardness Determination[2][20]

This protocol outlines the standard method for determining the total concentration of calcium

and magnesium ions in a water sample using EDTA and EBT.

Materials:

Water sample

Standardized 0.01 M EDTA solution

Ammonia buffer solution (pH 10)

Eriochrome Black T indicator solution

Burette, 50 mL

Pipette, 50 mL

250 mL Conical flask

Distilled water

Procedure:

Sample Preparation: Pipette 50.0 mL of the water sample into a 250 mL conical flask.

pH Adjustment: Add 1-2 mL of ammonia buffer solution to the flask to adjust the pH to

approximately 10. This is crucial for the proper functioning of both the indicator and the

EDTA.[2]
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Indicator Addition: Add 2-3 drops of the Eriochrome Black T indicator solution. The solution

should turn a distinct wine-red color if calcium or magnesium ions are present.[2]

Titration: Fill the burette with the 0.01 M EDTA standard solution and record the initial

volume. Titrate the water sample with the EDTA solution under constant swirling. The color

will gradually change from red to purple as the endpoint is approached.

Endpoint Detection: The endpoint is reached when the last trace of red disappears, and

the solution turns a clear, sky-blue color.[2][3] This color should persist for at least 30

seconds.

Record and Calculate: Record the final volume of EDTA used. Calculate the total hardness

of the water (typically expressed as mg/L of CaCO₃) using the standard titration formula.

The workflow for this experimental procedure is visualized below.
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Caption: Experimental workflow for water hardness titration using EBT.
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Safety and Handling
Eriochrome Black T is classified as a skin, eye, and respiratory irritant.[1][21] It is also

considered toxic to aquatic life with long-lasting effects.[10][21]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with

side shields, chemical-resistant gloves, and a lab coat.[22][23] In case of dust formation, use

a NIOSH-approved respirator.[22]

Handling: Avoid contact with skin and eyes and inhalation of dust.[11] Use in a well-

ventilated area. Wash hands thoroughly after handling.[10]

Storage: Store in a tightly closed container in a cool, dry place, protected from light and

moisture.[10][11] It is a hygroscopic solid.[10]

First Aid:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, removing

contact lenses if present. Seek medical attention.[21][22]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.[22]

Ingestion: Rinse mouth with water and consult a physician. Do not induce vomiting.[10]

Inhalation: Move the person to fresh air.[21]

Applications
Beyond its primary role in water hardness determination, Eriochrome Black T is used in various

other analytical and industrial processes:

Analytical Chemistry: Used as an indicator for the complexometric titration of a wide range of

metal ions, including zinc, cadmium, lead, and rare earth metals.[3][8]

Textile Industry: Employed as a mordant dye for wool, silk, and nylon, producing reddish-

black to blue-black shades.[1][8][13]
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Biochemical Research: Has been investigated for its potential in staining methods and as an

inhibitor of certain enzymes.[24]

Spectrophotometry: Utilized in the spectrophotometric determination of various compounds,

such as diphenhydramine hydrochloride in pharmaceutical preparations.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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